Cas no 898777-97-4 (Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate
• CAS No: 898777-97-4
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• CID: 1945438
• PubChem ID: 24727528
• Update Time: 2025-05-20

Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,4-dichlorophenyl)-5-oxopentanoate
• ETHYL 5-(2,4-DICHLOROPHENYL)-5-OXOVALERATE
• CTK5G5689
• AG-H-65801
• KB-201942
• ETHYL5-(2,4-DICHLOROPHENYL)-5-OXOVALERATE
• AKOS016022958
• 898777-97-4
• MFCD02261360
• DTXSID30645746
• Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate

• MDL： MFCD02261360
• Inchi： 1S/C13H14Cl2O3/c1-2-18-13(17)5-3-4-12(16)10-7-6-9(14)8-11(10)15/h6-8H,2-5H2,1H3
• InChI Key： VKNMRSCENRBGER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 288.03200
• Monoisotopic Mass: 288.0319997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.90950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate

Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate (CAS No. 898777-97-4): A Comprehensive Overview

Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate (CAS No. 898777-97-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a 2,4-dichlorophenyl group, has garnered attention due to its unique chemical properties and potential utility in synthetic pathways. Researchers and industry professionals are increasingly interested in this compound for its role in intermediate synthesis and its relevance to modern drug discovery.

The molecular structure of Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate combines an ester functionality with a ketone group, making it a versatile building block in organic chemistry. Its CAS number 898777-97-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. The presence of the dichlorophenyl moiety contributes to its distinct reactivity profile, which is valuable for designing novel compounds with targeted biological activities.

In recent years, the demand for Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate has grown alongside advancements in medicinal chemistry. This compound is frequently explored in the synthesis of potential therapeutic agents, particularly those targeting metabolic disorders and inflammatory conditions. Its structural features align with current trends in small molecule drug development, where researchers seek compounds with optimized pharmacokinetic properties.

The synthesis of CAS 898777-97-4 typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the 5-oxovalerate backbone followed by introduction of the 2,4-dichlorophenyl group. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields and purity. These developments respond to growing industry concerns about sustainable chemical production.

Analytical characterization of Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for research applications. The ethyl ester group in particular provides distinct spectroscopic signatures that aid in structural verification. Quality control protocols for CAS 898777-97-4 have become increasingly rigorous to meet the demands of pharmaceutical-grade materials.

Beyond pharmaceutical applications, Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate shows promise in materials science. Its molecular architecture suggests potential utility in designing specialty polymers or as a precursor for functional materials. Researchers are investigating its incorporation into novel material systems that respond to specific environmental stimuli, aligning with current interests in smart materials development.

The commercial availability of CAS 898777-97-4 has expanded in response to research demand. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends reflect both the complexity of synthesis and the growing applications in high-value research areas. Current market analysis indicates steady growth in the fine chemicals sector where this compound is classified.

Storage and handling recommendations for Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate follow standard laboratory chemical protocols. The compound is generally stable under recommended conditions, though proper containment and ventilation are advised during use. These precautions ensure safety while maintaining the compound's integrity for research purposes, addressing common concerns about chemical handling in laboratory settings.

Future research directions for CAS 898777-97-4 may explore its potential in emerging therapeutic areas or as a template for further structural modifications. The compound's versatility makes it a candidate for structure-activity relationship studies, particularly in drug discovery programs targeting specific biological pathways. These investigations align with broader trends in precision medicine and targeted therapeutic development.

In summary, Ethyl 5-(2,4-dichlorophenyl)-5-oxovalerate (CAS No. 898777-97-4) represents an important chemical entity with diverse research applications. Its unique structural features and synthetic utility position it as a valuable tool in contemporary chemical research. As scientific understanding evolves, this compound will likely continue to play a role in advancing both fundamental chemistry and applied research across multiple disciplines.